Cas no 478691-29-1 (tert-butyl N-(6-sulfanylhexyl)carbamate)

• Product Name: tert-butyl N-(6-sulfanylhexyl)carbamate
• CAS No: 478691-29-1
• MF: C₁₁H₂₃NO₂S
• MW: 233.370822191238
• MDL: MFCD24469376
• CID: 3404316
• PubChem ID: 117616009
• Update Time: 2025-06-14

tert-butyl N-(6-sulfanylhexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, (6-MERCAPTOHEXYL)-, 1,1-DIMETHYLETHYL ESTER
• Carbamic acid, N-(6-mercaptohexyl)-, 1,1-dimethylethyl ester
• tert-Butyl (6-mercaptohexyl)carbamate
• tert-butyl N-(6-sulfanylhexyl)carbamate
• tert-butylN-(6-sulfanylhexyl)carbamate
• SCHEMBL16129111
• DUA69129
• 874-560-7
• 478691-29-1
• EN300-322008

• MDL： MFCD24469376
• Inchi： 1S/C11H23NO2S/c1-11(2,3)14-10(13)12-8-6-4-5-7-9-15/h15H,4-9H2,1-3H3,(H,12,13)
• InChI Key： UKCPAESMCGEPNP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCCCCS

Computed Properties

• Exact Mass: 233.14495015Da
• Monoisotopic Mass: 233.14495015Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.3Ų

Additional information on tert-butyl N-(6-sulfanylhexyl)carbamate

Tert-Butyl N-(6-Sulfanylhexyl)carbamate (CAS 478691-29-1): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical intermediates, tert-butyl N-(6-sulfanylhexyl)carbamate (CAS 478691-29-1) stands out as a versatile compound with significant applications. This molecule, often abbreviated as Boc-6-aminohexanethiol, is a protected form of 6-aminohexanethiol, where the amine group is shielded by a tert-butoxycarbonyl (Boc) group. The presence of both a sulfhydryl (-SH) group and a Boc-protected amine makes it a valuable building block in peptide synthesis, bioconjugation, and material science.

The compound’s unique structure has garnered attention in recent years, particularly in the context of drug discovery and biomaterial engineering. Researchers are increasingly exploring its utility in click chemistry reactions, where the thiol group can participate in Michael additions or disulfide bond formations. This aligns with the growing demand for site-specific modifications in biologics and targeted drug delivery systems, topics frequently searched in academic and industrial circles.

One of the most searched questions related to tert-butyl N-(6-sulfanylhexyl)carbamate is its solubility and stability under various conditions. The compound is typically soluble in organic solvents like dichloromethane (DCM), dimethylformamide (DMF), and tetrahydrofuran (THF), but its thiol group requires careful handling to prevent oxidation. This makes it a subject of interest for labs focusing on air-sensitive synthesis techniques.

Another hot topic is the compound’s role in peptide-based therapeutics. With the rise of mRNA vaccines and protein engineering, the demand for Boc-protected thiols has surged. These compounds are pivotal for introducing thiol-reactive handles into peptides, enabling controlled conjugation with payloads like fluorescent dyes or cytotoxic agents. This application is particularly relevant in cancer research, a field with high public and scientific engagement.

From a synthetic perspective, CAS 478691-29-1 is often synthesized via the Boc protection of 6-aminohexanethiol. The process involves reacting the amine with di-tert-butyl dicarbonate (Boc2O) in the presence of a base. This method is favored for its high yield and mild reaction conditions, making it a staple in organic synthesis protocols. Users frequently search for optimized Boc protection procedures, reflecting the compound’s practical importance.

In material science, tert-butyl N-(6-sulfanylhexyl)carbamate is employed to functionalize surfaces, such as gold nanoparticles or polymer matrices, via thiol-gold interactions or thiol-ene reactions. This aligns with the trend toward smart materials and nanotechnology, areas that dominate search queries in advanced chemistry forums.

To summarize, tert-butyl N-(6-sulfanylhexyl)carbamate (CAS 478691-29-1) is a multifaceted compound with broad applications in drug development, bioconjugation, and material science. Its relevance to cutting-edge research ensures it remains a highly searched and discussed topic in scientific communities.